Cas no 2220184-50-7 (CDK12-IN-3)

• Product Name: CDK12-IN-3
• CAS No: 2220184-50-7
• MF: C₂₃H₂₈F₂N₈O
• MW: 470.518230438232
• CID: 4738751
• PubChem ID: 134691746
• Update Time: 2025-05-26

CDK12-IN-3 Chemical and Physical Properties

Names and Identifiers

• CMPD 7
• CMPD-7 pound>>CMPD7
• BCP29063
• 2-[1-[6-[(4,5-Difluoro-1H-benzimidazol-2-yl)methylamino]-9-propan-2-ylpurin-2-yl]piperidin-2-yl]etha
• CDK12-IN-3
• GLXC-20158
• (S)-2-(1-(6-(((6,7-difluoro-1H-benzo[d]imidazol-2-yl)methyl)amino)-9-isopropyl-9H-purin-2-yl)piperidin-2-yl)ethan-1-ol
• SCHEMBL23562130
• 2-[(2S)-1-[6-[(4,5-difluoro-1H-benzimidazol-2-yl)methylamino]-9-propan-2-ylpurin-2-yl]piperidin-2-yl]ethanol
• AKOS040741560
• 2220184-50-7
• BDBM50590456
• MS-28700
• CHEMBL5188909
• HY-112261
• CS-0044535
• G16323

• Inchi： 1S/C23H28F2N8O/c1-13(2)33-12-27-20-21(26-11-17-28-16-7-6-15(24)18(25)19(16)29-17)30-23(31-22(20)33)32-9-4-3-5-14(32)8-10-34/h6-7,12-14,34H,3-5,8-11H2,1-2H3,(H,28,29)(H,26,30,31)
• InChI Key： KULPPFCRBINTBS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1N=C(CNC1C3=C(N(C=N3)C(C)C)N=C(N=1)N1CCCCC1CCO)N2)F

Computed Properties

• Exact Mass: 470.23541387g/mol
• Monoisotopic Mass: 470.23541387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• XLogP3: 3.4

CDK12-IN-3 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on CDK12-IN-3

CDK12-IN-3: A Promising Therapeutic Agent in Cancer Research

CDK12-IN-3 is a novel compound with the CAS number 2220184-50-7, which has garnered significant attention in the field of oncology due to its potential as a therapeutic agent. This compound is specifically designed to target CDK12 (Cyclin-Dependent Kinase 12), a critical regulator of the cell cycle. Recent advancements in cancer biology have highlighted the importance of CDKs as potential targets for anti-cancer therapies, and CDK12-IN-3 represents a cutting-edge development in this domain.

The development of CDK12-IN-3 is rooted in the understanding that CDKs play a pivotal role in cell cycle progression. By inhibiting CDK12, this compound aims to disrupt the replication and proliferation of cancer cells, thereby offering a novel approach to cancer treatment. Preclinical studies have demonstrated that CDK12-IN-3 exhibits potent anti-tumor activity in various cancer models, including breast, ovarian, and prostate cancers. These findings underscore its potential as a selective and effective therapeutic agent.

One of the key advantages of CDK12-IN-3 lies in its ability to selectively inhibit CDK12 without significantly affecting other members of the CDK family. This selectivity is crucial for minimizing off-target effects and reducing the likelihood of adverse reactions. Recent research has also explored the combinatorial effects of CDK12-IN-3 with other anti-cancer agents, such as PARP inhibitors and chemotherapy drugs, revealing synergistic effects that enhance anti-tumor efficacy.

The mechanism of action of CDK12-IN-3 involves its interaction with the ATP-binding pocket of CDK12, thereby preventing its activation by cyclin partners. This inhibition leads to cell cycle arrest at the G1/S transition, ultimately inducing apoptosis in cancer cells. Advanced structural studies have provided insights into the molecular basis of this interaction, paving the way for further optimization of CDK12-IN-3 and related compounds.

Recent clinical trials have begun to evaluate the safety and efficacy of CDK12-IN-3 in patients with advanced cancers. Early results indicate promising anti-tumor responses with manageable side effects, suggesting that this compound may offer a new avenue for personalized cancer therapy. The integration of biomarkers, such as mutations in BRCA or other DNA repair genes, is expected to further refine patient selection for treatment with CDK12-IN-3, enhancing its therapeutic potential.

In conclusion, CDK12-IN-3 represents a significant advancement in cancer research, leveraging the emerging understanding of CDK biology and precision medicine. Its selective inhibition of CDK12, combined with promising preclinical and early clinical results, positions it as a potential cornerstone in the treatment of various cancers. As research continues to unfold, CDK12-IN-3 holds great promise for improving outcomes for patients worldwide.